4-(10-oxidothieno[2,3-c][2]benzothiepin-4(9H)-ylidene)piperidine

• Molecular Formula: C17H17NOS2
• Molecular Weight: 315.5 g/mol
• IUPAC Name: 10-piperidin-4-ylidene-5H-thieno[2,3-c][2]benzothiepine 4-oxide
• InChI: InChI=1S/C17H17NOS2/c19-21-11-13-3-1-2-4-14(13)16(12-5-8-18-9-6-12)15-7-10-20-17(15)21/h1-4,7,10,18H,5-6,8-9,11H2
• InChI Key: YVXDQYRCKIKARS-UHFFFAOYSA-N
• SMILES: C1CNCCC1=C2C3=C(SC=C3)S(=O)CC4=CC=CC=C42

Description

4-(10-oxidothieno[2,3-c][2]benzothiepin-4(9H)-ylidene)piperidine is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(10-oxidothieno[2,3-c][2]benzothiepin-4(9H)-ylidene)piperidine is not fully understood. However, it has been proposed that this compound may exert its effects by modulating the activity of certain enzymes or signaling pathways in cells. For example, it has been suggested that this compound may inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
4-(10-oxidothieno[2,3-c][2]benzothiepin-4(9H)-ylidene)piperidine has been found to have interesting biochemical and physiological effects. For example, this compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. Additionally, this compound has been found to induce apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(10-oxidothieno[2,3-c][2]benzothiepin-4(9H)-ylidene)piperidine in lab experiments is that it has been shown to have interesting biochemical and physiological effects. This makes it a useful tool for studying various biological processes. However, one limitation of using this compound is that its mechanism of action is not fully understood. Additionally, further research is needed to determine the optimal dose and duration of treatment for this compound in various experimental systems.

Future Directions

There are several future directions for research on 4-(10-oxidothieno[2,3-c][2]benzothiepin-4(9H)-ylidene)piperidine. One direction is to further investigate the mechanism of action of this compound, as this will provide insight into its potential applications in various fields. Another direction is to study the pharmacokinetics and toxicity of this compound, as this will be important for its potential use as a therapeutic agent. Additionally, further research is needed to determine the optimal dose and duration of treatment for this compound in various experimental systems. Finally, it may be useful to investigate the potential applications of this compound in other fields, such as agriculture or environmental science.

Synthesis Methods

The synthesis of 4-(10-oxidothieno[2,3-c][2]benzothiepin-4(9H)-ylidene)piperidine has been achieved using various methods. One method involves the reaction of 2-(4-bromophenyl)-4,5-dihydrothiazole-4-carbaldehyde with piperidine in the presence of a catalyst to yield the desired compound. Another method involves the reaction of 2-(4-bromophenyl)-4,5-dihydrothiazole-4-carbaldehyde with 2-thiophenecarboxylic acid in the presence of a base to yield the desired compound. These methods have been optimized to yield high purity and high yield of the desired compound.

Scientific Research Applications

4-(10-oxidothieno[2,3-c][2]benzothiepin-4(9H)-ylidene)piperidine has been studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects that make it useful for research in various fields. For example, this compound has been studied for its potential as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been studied for its potential as an anti-cancer agent, as it has been found to induce apoptosis in cancer cells.